Cas no 1014-81-9 (3-(Trifluoromethoxy)benzoic acid)

• Product name: 3-(Trifluoromethoxy)benzoic acid
• CAS No: 1014-81-9
• MF: C₈H₅F₃O₃
• MW: 206.118713140488
• MDL: MFCD00041501
• CID: 40566
• PubChem ID: 66096

3-(Trifluoromethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Trifluoromethoxy)benzoic acid
• M-(TRIFLUOROMETHOXY)BENZOIC ACID
• m-Trifluoromethoxybenzoic acid
• 3-Trifluormethoxy-benzoesaeure
• 3-trifluoromethoxy benzoic acid
• 3-trifluoromethyloxybenzoic acid
• α,α,α-Trifluoro-m-anisic Acid
• m-Anisicacid, a,a,a-trifluoro- (6CI,7CI,8CI)
• RARECHEM AL BO 0437
• TIMTEC-BB SBB006595
• a,a,a-Trifluoro-m-anisic acid
• Room trifluoromethoxy benzoic acid
• Benzoic acid, 3-(trifluoromethoxy)-
• 3-(Trifluoromethoxy)benzoicacid97%
• 3-(Trifluoromethoxy)benzoic acid 97%
• 3-(TRIFLUOROMETHOXY)BENZOIC ACID, 99+%
• 3-trifluoromethoxybenzoic acid
• 3-(Trifluoromethoxy)benzoicacid
• alpha,alpha,alpha-Trifluoro-m-anisic Acid
• 3-Carboxy-alpha,alpha,alpha-trifluoroanisole
• 3-Trifluoromethoxy-benzoic acid
• OKPFIWIMBJNFSE-UHFFFAOYSA-N
• PubChem4590
• KSC489O1N
• 3-trifluoro
• W-108915
• CL8097
• EN300-96355
• AKOS002663546
• FT-0613903
• EINECS 213-802-2
• T2383
• SCHEMBL496275
• SY016224
• F0293-0013
• 3-(Trifluoromethoxy)benzoic acid
• AC-4014
• AM20060102
• MFCD00041501
• DS-1084
• DTXSID00143906
• 1014-81-9
• 3-(Trifluoromethoxy)benzoic acid, 97%
• 3-Carboxy-A,A,A-trifluoroanisole
• CS-W008406
• 3-(trifluoromethoxy)-benzoic acid
• 3-(Trifluoromethoxy)benzoic acid #
• NS00015788
• 3-[(trifluoromethyl)oxy]benzoic acid
• BS-4164
• CHEMBL69854
• STK503670
• ALBB-006015
• DB-021754

• MDL： MFCD00041501
• Inchi： 1S/C8H5F3O3/c9-8(10,11)14-6-3-1-2-5(4-6)7(12)13/h1-4H,(H,12,13)
• InChI Key： OKPFIWIMBJNFSE-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC=C(C(=O)O)C=1)(F)F
• BRN： 2579574

Computed Properties

• Exact Mass: 206.01900
• Monoisotopic Mass: 206.019079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.2

Experimental Properties

• Color/Form: Not determined.
• Density: 1.4251 (estimate)
• Melting Point: 90.0 to 94.0 deg-C
• Boiling Point: 203°C (rough estimate)
• Flash Point: 101.2 °C
• Refractive Index: 1.477
• PSA: 46.53000
• LogP: 2.28340
• Solubility: Not determined

3-(Trifluoromethoxy)benzoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39
• Storage Condition：Store in a cool, dry place. Store in tightly closed containers.

3-(Trifluoromethoxy)benzoic acid Customs Data

• HS CODE：2918990090
• Customs Data：

  China Customs Code:

  2918990090

  Overview:

  2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 3-(Trifluoromethoxy)benzoic acid

3-(Trifluoromethoxy)benzoic Acid: A Comprehensive Overview

The compound with CAS No. 1014-81-9, commonly known as 3-(Trifluoromethoxy)benzoic acid, is a highly versatile and intriguing molecule in the field of organic chemistry. This compound has garnered significant attention due to its unique structural properties and its wide-ranging applications in various industries. In this article, we will delve into the chemical characteristics, synthesis methods, and the latest research findings associated with 3-(Trifluoromethoxy)benzoic acid, providing a comprehensive understanding of its significance in modern chemistry.

3-(Trifluoromethoxy)benzoic acid is an aromatic carboxylic acid derivative with a trifluoromethoxy group attached to the third position of the benzene ring. The trifluoromethoxy group (-O-CF3) is a strong electron-withdrawing substituent, which significantly influences the electronic properties of the benzene ring. This substitution pattern imparts unique reactivity and stability to the molecule, making it an attractive candidate for various chemical transformations. The compound's structure also facilitates its use in synthesizing more complex molecules, such as pharmaceutical agents and advanced materials.

Recent studies have highlighted the importance of 3-(Trifluoromethoxy)benzoic acid in drug discovery. Researchers have explored its potential as a building block for developing bioactive compounds targeting various diseases, including cancer and neurodegenerative disorders. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of 3-(Trifluoromethoxy)benzoic acid exhibit potent anti-inflammatory and anticancer activities. These findings underscore the compound's role as a valuable precursor in medicinal chemistry.

In addition to its applications in pharmacology, 3-(Trifluoromethoxy)benzoic acid has found utility in material science. Its ability to form stable metal-organic frameworks (MOFs) has been extensively studied. A 2022 research article in *Nature Materials* reported that incorporating 3-(Trifluoromethoxy)benzoic acid into MOFs enhances their thermal stability and gas adsorption capabilities. This advancement opens new avenues for using these materials in catalysis, sensing, and energy storage technologies.

The synthesis of 3-(Trifluoromethoxy)benzoic acid typically involves multi-step reactions, often starting from fluorobenzene derivatives. One common approach is the nucleophilic aromatic substitution reaction, where a triflate group is introduced onto the benzene ring followed by hydrolysis to yield the carboxylic acid. Recent advancements in catalytic methods have made this synthesis more efficient and environmentally friendly. For example, researchers have employed palladium-catalyzed cross-coupling reactions to streamline the synthesis process, reducing both time and cost.

From an environmental perspective, understanding the fate and transport of 3-(Trifluoromethoxy)benzoic acid in natural systems is crucial. A 2021 study published in *Environmental Science & Technology* investigated its biodegradation pathways under aerobic conditions. The results indicated that while the compound exhibits moderate persistence in aqueous environments, it can be effectively degraded by specific microbial communities under controlled conditions. These insights are vital for assessing its environmental impact and ensuring sustainable practices during industrial applications.

Moreover, 3-(Trifluoromethoxy)benzoic acid has been explored as a precursor for synthesizing advanced polymers and coatings. Its ability to form robust polymer networks with excellent mechanical properties has been leveraged in developing high-performance materials for aerospace and automotive industries. A 2023 paper in *Polymer Chemistry* highlighted its role in creating lightweight yet durable composites, which are increasingly sought after for their energy efficiency benefits.

In conclusion, 3-(Trifluoromethoxy)benzoic acid (CAS No. 1014-81-9) stands out as a pivotal molecule with diverse applications across multiple disciplines. Its unique chemical properties make it an invaluable tool in drug discovery, material science, and environmental studies. As ongoing research continues to uncover new potentials for this compound, its significance in advancing technological innovations is set to grow further.